Cas no 331845-78-4 (2-{4-(4-Fluorophenyl)SulfonylPiperazino}-1-Ethanol)

• Product Name: 2-{4-(4-Fluorophenyl)SulfonylPiperazino}-1-Ethanol
• CAS No: 331845-78-4
• MF: C₁₂H₁₇FN₂O₃S
• MW: 288.338385343552
• MDL: MFCD01211992
• CID: 1027298
• PubChem ID: 2380545
• Update Time: 2025-04-20

2-{4-(4-Fluorophenyl)SulfonylPiperazino}-1-Ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-((4-Fluorophenyl)sulfonyl)piperazin-1-yl)ethanol
• 2-{4-[(4-Fluorophenyl)sulfonyl]piperazino}-1-ethanol
• SR-01000031076
• 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]ethanol
• MB-0723
• Oprea1_845600
• STK375894
• 2-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]ethanol
• 2-{4-[(4-fluorophenyl)sulfonyl]piperazin-1-yl}ethanol
• DTXSID60368335
• 2-[4-(4-Fluorobenzene-1-sulfonyl)piperazin-1-yl]ethan-1-ol
• 331845-78-4
• SR-01000031076-1
• 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-ol
• MFCD01211992
• Z56229131
• J-505837
• AKOS001020813
• 2-{4-(4-Fluorophenyl)SulfonylPiperazino}-1-Ethanol

• MDL： MFCD01211992
• Inchi： 1S/C12H17FN2O3S/c13-11-1-3-12(4-2-11)19(17,18)15-7-5-14(6-8-15)9-10-16/h1-4,16H,5-10H2
• InChI Key： FFFQUZYKYWVTAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 288.09439174g/mol
• Monoisotopic Mass: 288.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.2Ų